Simmondsin
Simmondsin
Simmondsin is a glycoside.
Acetonitrile, ((2S,3R,4S,6R)-6-(beta-D-glucopyranosyloxy)-2-hydroxy-3,4-dimethoxycyclohexylidene)-, (2Z)- is a natural product found in Ehretia philippinensis and Simmondsia chinensis with data available.
Acetonitrile, ((2S,3R,4S,6R)-6-(beta-D-glucopyranosyloxy)-2-hydroxy-3,4-dimethoxycyclohexylidene)-, (2Z)- is a natural product found in Ehretia philippinensis and Simmondsia chinensis with data available.
Brand Name:
Vulcanchem
CAS No.:
51771-52-9
VCID:
VC21237574
InChI:
InChI=1S/C16H25NO9/c1-23-9-5-8(7(3-4-17)11(19)15(9)24-2)25-16-14(22)13(21)12(20)10(6-18)26-16/h3,8-16,18-22H,5-6H2,1-2H3/b7-3+/t8-,9+,10-,11+,12-,13+,14-,15+,16-/m1/s1
SMILES:
COC1CC(C(=CC#N)C(C1OC)O)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C16H25NO9
Molecular Weight:
375.37 g/mol
Simmondsin
CAS No.: 51771-52-9
Cat. No.: VC21237574
Molecular Formula: C16H25NO9
Molecular Weight: 375.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Simmondsin is a glycoside. Acetonitrile, ((2S,3R,4S,6R)-6-(beta-D-glucopyranosyloxy)-2-hydroxy-3,4-dimethoxycyclohexylidene)-, (2Z)- is a natural product found in Ehretia philippinensis and Simmondsia chinensis with data available. |
|---|---|
| CAS No. | 51771-52-9 |
| Molecular Formula | C16H25NO9 |
| Molecular Weight | 375.37 g/mol |
| IUPAC Name | (2Z)-2-[(2S,3R,4S,6R)-2-hydroxy-3,4-dimethoxy-6-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxycyclohexylidene]acetonitrile |
| Standard InChI | InChI=1S/C16H25NO9/c1-23-9-5-8(7(3-4-17)11(19)15(9)24-2)25-16-14(22)13(21)12(20)10(6-18)26-16/h3,8-16,18-22H,5-6H2,1-2H3/b7-3+/t8-,9+,10-,11+,12-,13+,14-,15+,16-/m1/s1 |
| Standard InChI Key | KURSRHBVYUACKS-XGYNEUJOSA-N |
| Isomeric SMILES | CO[C@H]1C[C@H](/C(=C\C#N)/[C@@H]([C@H]1OC)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | COC1CC(C(=CC#N)C(C1OC)O)OC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | COC1CC(C(=CC#N)C(C1OC)O)OC2C(C(C(C(O2)CO)O)O)O |
| Melting Point | 95-100°C |
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